Cas no 37527-65-4 (4,7-Dimethylquinazolin-2-ol)
4,7-Dimethylquinazolin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinazolinone, 4,7-dimethyl-
- 4,7-Dimethylquinazolin-2-ol
- 4,7-dimethyl-3~{H}-quinazolin-2-one
- AKOS015831086
- 4,7-dimethyl-3H-quinazolin-2-one
- 37527-65-4
-
- MDL: MFCD19103571
- Inchi: 1S/C10H10N2O/c1-6-3-4-8-7(2)11-10(13)12-9(8)5-6/h3-5H,1-2H3,(H,11,12,13)
- InChI Key: MYKXOCJSZBMBKP-UHFFFAOYSA-N
- SMILES: O=C1N=C2C=C(C)C=CC2=C(C)N1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
4,7-Dimethylquinazolin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM214141-1g |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 97% | 1g |
$355 | 2022-12-31 | |
| Chemenu | CM214141-1g |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 97% | 1g |
$302 | 2021-08-04 | |
| Chemenu | CM214141-5g |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 97% | 5g |
$853 | 2021-08-04 | |
| TRC | D264215-100mg |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D264215-250mg |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | D264215-500mg |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Matrix Scientific | 066144-500mg |
4,7-Dimethylquinazolin-2-ol |
37527-65-4 | 500mg |
$315.00 | 2023-09-11 |
4,7-Dimethylquinazolin-2-ol Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4,7-Dimethylquinazolin-2-ol
Recent Advances in the Study of 4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) in Chemical Biology and Pharmaceutical Research
4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinazoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
Recent studies have highlighted the synthetic versatility of 4,7-Dimethylquinazolin-2-ol, with several novel synthetic routes being developed to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluation.
In terms of biological activity, 4,7-Dimethylquinazolin-2-ol has shown promising results in preclinical studies. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The compound exhibited selective inhibition, suggesting its potential as a targeted therapy with fewer side effects compared to conventional treatments. Additionally, its antimicrobial properties have been explored, with findings indicating efficacy against drug-resistant bacterial strains.
Mechanistic studies have further elucidated the compound's mode of action. Research published in Chemical Biology & Drug Design in 2023 revealed that 4,7-Dimethylquinazolin-2-ol interacts with key cellular pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in cancers. These insights provide a foundation for the development of derivatives with enhanced potency and selectivity.
Despite these promising findings, challenges remain in the clinical translation of 4,7-Dimethylquinazolin-2-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, 4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to yield more insights into its applications, paving the way for future clinical trials and commercialization.
37527-65-4 (4,7-Dimethylquinazolin-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)